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Compound of Interest

Compound Name: 1H-Imidazol-2-ylmethanol

Cat. No.: B183327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1H-Imidazol-2-
ylmethanol, ensuring the well-being of laboratory personnel and adherence to safety

protocols. Given the limited direct data on this specific compound, the following

recommendations are based on information for structurally similar imidazole compounds and

established laboratory safety practices.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety. The required PPE for handling 1H-Imidazol-2-ylmethanol is summarized

below.

Recommended Personal Protective Equipment
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles. Standard

safety glasses are not

sufficient.

Hand Protection
Chemically resistant gloves

such as nitrile or butyl rubber.

Prevents skin contact which

may cause irritation or burns. It

is crucial to inspect gloves for

any signs of degradation or

puncture before use.

Skin and Body Protection

A laboratory coat or a

chemical-resistant apron. For

larger quantities, full-body

protection may be necessary.

Protects the skin from

accidental contact.

Respiratory Protection

Work should be conducted in a

well-ventilated area or under a

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

(black color code) should be

used.[1][2][3][4][5]

Minimizes the risk of inhaling

harmful vapors or dust.

Glove Compatibility Data (Estimated for Imidazole
Compounds)
Since specific breakthrough time data for 1H-Imidazol-2-ylmethanol is not readily available,

the following table provides an estimation based on data for general imidazole compounds. It is

crucial to note that these are estimates and on-site testing is recommended for prolonged or

high-concentration exposures.
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Glove Material
Estimated Breakthrough
Time

Recommendation

Nitrile Rubber (≥5-mil)
> 15 minutes (for short-term

splash protection)

Suitable for incidental contact.

Change gloves immediately

upon contamination.[6][7]

Butyl Rubber > 8 hours
Recommended for extended

handling or immersion.

Operational and Disposal Plans
Strict adherence to the following procedures is essential for the safe handling and disposal of

1H-Imidazol-2-ylmethanol.

Experimental Protocol: Weighing and Dissolving a Solid
Sample
This protocol outlines the steps for safely weighing 1H-Imidazol-2-ylmethanol powder and

preparing a solution.

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.

Assemble all necessary PPE as outlined in the table above.

Prepare all necessary equipment (e.g., balance, weigh boat, spatula, beaker, solvent) and

have it ready inside the fume hood.

Place absorbent pads on the work surface within the fume hood to contain any potential

spills.

Weighing the Compound:
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Inside the chemical fume hood, carefully open the container of 1H-Imidazol-2-
ylmethanol.

Using a clean spatula, transfer the desired amount of the solid to a weigh boat on the

balance.

Avoid creating dust. If the powder is fine, handle it with extra care to prevent

aerosolization.

Once the desired weight is achieved, securely close the primary container.

Dissolving the Compound:

Carefully add the weighed solid to a beaker containing the appropriate solvent.

Use a magnetic stirrer or gentle swirling to facilitate dissolution. Keep the beaker covered

with a watch glass as much as possible.

Ensure the process is carried out entirely within the fume hood.

Post-Procedure:

Decontaminate the spatula and any other reusable equipment with an appropriate solvent.

Dispose of the weigh boat and any other contaminated disposable items as hazardous

waste.

Clean the work area within the fume hood.

Disposal Plan
Proper disposal of 1H-Imidazol-2-ylmethanol and contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Unused Chemical: Dispose of unused 1H-Imidazol-2-ylmethanol and its container at an

approved waste disposal plant in accordance with local, state, and federal regulations. Do

not dispose of it down the drain.[8][9][10]
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Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed, labeled container for hazardous waste disposal.[8][9]

Contaminated Materials: Any materials used for spill cleanup, as well as contaminated weigh

boats and other disposables, should be collected in a designated, properly labeled

hazardous waste container.[8][9]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling 1H-Imidazol-2-ylmethanol.

Start: Handling
1H-Imidazol-2-ylmethanol

Risk Assessment:
- Scale of work?

- Potential for splash/aerosol?

Eye/Face Protection Hand ProtectionBody Protection Respiratory Protection

Small scale,
low splash risk

 

Large scale or
high splash risk

 

Incidental contact

 

Extended contact

   

Adequate ventilation
(Fume Hood)

 

Inadequate ventilation

 

Safety GogglesLab Coat Face Shield &
Goggles

Chemical Resistant
Apron/Suit Nitrile Gloves Butyl Rubber Gloves Work in Fume Hood NIOSH-approved

Respirator (Organic Vapor)

Proceed with work
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Click to download full resolution via product page

Caption: PPE Selection Workflow for 1H-Imidazol-2-ylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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